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Compound of Interest

Compound Name: CLDQ

Cat. No.: B1396496

It has come to our attention that there may be some confusion regarding the proper disposal
procedures for "CLDQ." Please be advised that CLDQ stands for the Chronic Liver Disease
Questionnaire, a clinical assessment tool used in medical research. As such, it is not a
chemical substance and does not have associated chemical disposal requirements.

To provide valuable and actionable information in the spirit of promoting laboratory safety, this
document will detail the proper disposal procedures for a common laboratory solvent: Acetone.
This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this chemical, thereby minimizing environmental
impact and workplace hazards.

Acetone: Properties and Hazards

Acetone (CH3sCOCHs3) is a colorless, volatile, and highly flammable liquid widely used as a
solvent in laboratories.[1][2] Understanding its hazardous properties is the first step toward safe
handling and disposal.

Quantitative Hazard Data for Acetone
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Property Value References
Flash Point -20 °C (-4 °F) [31[4]
Auto-ignition Temperature 465 °C (869 °F) [3114]

Lower Explosive Limit (LEL) 2.5% [4]

Upper Explosive Limit (UEL) 12.8% [4]

OSHA Permissible Exposure

1,000 ppm 4
Limit (PEL) - 8-hr TWA PP 4
NIOSH Recommended
Exposure Limit (REL) - 10-hr 250 ppm [4]
TWA
ACGIH Threshold Limit Value

500 ppm [4]
(TLV) - 8-hr TWA
Oral LD50 (Rat) 5800 mg/kg [5]
Dermal LD50 (Rat) > 15,800 mg/kg [5]

Experimental Protocols for Safe Acetone Disposal

Adherence to proper disposal protocols is critical to ensure the safety of laboratory personnel
and the environment. The appropriate procedure depends on the quantity and nature of the
acetone waste.

Protocol 1: Disposal of Small Quantities of Acetone Waste (e.g., contaminated wipes, cotton
balls)

e Segregation: Do not mix acetone-contaminated waste with regular trash.

o Containment: Place acetone-soaked materials, such as cotton balls or paper towels, into a
designated, leak-proof, and properly labeled hazardous waste container.[2] This container
should have a tight-fitting lid to prevent the release of flammable vapors.

o Accumulation: Store the container in a well-ventilated area, away from sources of ignition
such as heat, sparks, or open flames.[2]
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o Disposal: Once the container is full, it must be disposed of through your institution's
hazardous waste management program.

Protocol 2: Disposal of Liquid Acetone Waste

o Waste Collection: Collect all liquid acetone waste in a designated, shatter-resistant, and
chemically compatible container. This container must be clearly labeled as "Hazardous
Waste - Acetone."

e Avoid Contamination: Do not mix acetone with other chemical waste unless specifically
permitted by your institution's safety guidelines.

o Storage: Store the sealed waste container in a designated satellite accumulation area or a
central hazardous waste storage facility. The storage area must be cool, dry, well-ventilated,
and away from ignition sources.[5]

» Professional Disposal: Arrange for the pickup and disposal of the acetone waste through a
licensed hazardous waste disposal company.[1][2] Never pour acetone down the drain, as it
is flammable and can damage plumbing.[6]

Acetone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
acetone waste in a laboratory setting.
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Acetone Waste Generated

:

Small or Large Quantity?

Small Quantity Large Quantity
(e.g., contaminated wipes) (liquid waste)

Place in labeled, Collect in designated,
leak-proof container labeled waste container

Store in well-ventilated area Store in designated hazardous
away from ignition sources waste accumulation area

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Acetone Disposal Decision Workflow.
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By following these procedures, laboratories can ensure the safe and compliant disposal of
acetone waste, contributing to a safer research environment. Always consult your institution's
specific safety protocols and the Safety Data Sheet (SDS) for acetone before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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